Cas no 1895977-80-6 (tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate
• CAS No: 1895977-80-6
• MF: C₁₂H₁₅BrFNO₂
• MW: 304.155406236649
• CID: 6546797
• PubChem ID: 99770422
• Update Time: 2025-06-08

tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate
• 2-Amino-5-fluorobenzyl bromide, N-BOC protected
• Carbamic acid, N-[2-(bromomethyl)-4-fluorophenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H15BrFNO2/c1-12(2,3)17-11(16)15-10-5-4-9(14)6-8(10)7-13/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： CRCSDHCUZNUQSW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(F)C=C1CBr

Experimental Properties

• Density: 1.433±0.06 g/cm3(Predicted)
• Boiling Point: 303.3±37.0 °C(Predicted)
• pka: 12.45±0.70(Predicted)

Additional information on tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate (CAS No. 1895977-80-6)

The compound tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate (CAS No. 1895977-80-6) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group and a fluorophenyl moiety, makes it a valuable building block for synthesizing more complex molecules. Researchers and manufacturers often seek this compound for its role in drug discovery and material science, particularly in the development of small-molecule inhibitors and bioconjugates.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and targeted therapies, where fluorination plays a critical role. The compound's CAS No. 1895977-80-6 is frequently searched in academic databases and chemical marketplaces, reflecting its importance in medicinal chemistry and process optimization.

From a synthetic perspective, the bromomethyl group in this compound offers versatile reactivity, enabling C-C bond formation and nucleophilic substitutions. Such properties are highly sought after in catalytic cross-coupling reactions, a hot topic in modern organic chemistry. Additionally, the tert-butyl carbamate (Boc) protecting group ensures compatibility with a wide range of reaction conditions, making it a preferred choice for peptide synthesis and protecting group strategies.

Environmental and regulatory trends also influence the application of tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate. With increasing emphasis on green chemistry, researchers are exploring safer alternatives to traditional halogenated reagents. However, the compound's efficiency in high-yield transformations and its role in API (Active Pharmaceutical Ingredient) synthesis continue to justify its use under controlled conditions. Its CAS No. 1895977-80-6 is often referenced in patent literature, highlighting its relevance in intellectual property related to novel therapeutics.

For laboratories and industrial-scale operations, proper handling and storage of tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate are critical to maintaining its stability. The compound's sensitivity to moisture and light necessitates inert atmosphere storage, a common query among first-time users. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP) in pharmaceutical applications.

In summary, tert-butyl N-2-(bromomethyl)-4-fluorophenylcarbamate (CAS No. 1895977-80-6) represents a cornerstone in modern synthetic chemistry. Its applications span drug development, material innovation, and catalytic research, addressing key challenges in sustainable chemistry and therapeutic design. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in life sciences and industrial chemistry.